Cas no 2416229-65-5 ({4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-yl}methanol)

• Product Name: {4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-yl}methanol
• CAS No: 2416229-65-5
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD32667387
• CID: 5674706
• PubChem ID: 146152712
• Update Time: 2025-10-29

{4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• EN300-26667036
• {4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-yl}methanol
• 2416229-65-5
• {4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-yl}methanol

• MDL： MFCD32667387
• Inchi： 1S/C7H11N3O/c11-5-6-7-1-2-9-10(7)4-3-8-6/h1-2,6,8,11H,3-5H2
• InChI Key： NBPLTTYVAHCBCP-UHFFFAOYSA-N
• SMILES： OCC1C2=CC=NN2CCN1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 50.1Ų

Additional information on {4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-yl}methanol

The Compound CAS No 2416229-65-5: {4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-yl}methanol

The compound with CAS No 2416229-65-5, commonly referred to as {4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-yl}methanol, is a highly intriguing molecule in the field of organic chemistry. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazolo[1,5-a]pyrazine ring system. The presence of a methanol group attached to the pyrazolo[1,5-a]pyrazine framework introduces unique chemical properties that make this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of {4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-yl}methanol in various applications. For instance, researchers have explored its role in drug discovery programs targeting specific biological pathways. The molecule's ability to interact with certain enzymes and receptors has been documented in several scientific journals. Moreover, its structural versatility allows for further modifications to enhance its bioavailability and efficacy in therapeutic contexts.

The synthesis of {4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-yl}methanol involves a multi-step process that typically includes the formation of the pyrazolo[1,5-a]pyrazine core followed by the introduction of the methanol group. This synthesis pathway has been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

In terms of physical properties, {4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-yl}methanol exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its UV-vis spectrum reveals strong absorption bands in the visible region due to the conjugated π-system within the pyrazolo[1,5-a]pyrazine moiety.

One of the most promising areas of research involving this compound is its application in materials science. The molecule's ability to form self-assembled monolayers has been investigated for potential use in nanotechnology and surface engineering. Additionally, its electronic properties make it a candidate for organic electronics applications such as field-effect transistors and light-emitting diodes.

Recent breakthroughs in computational chemistry have also shed light on the electronic structure of {4H,5H,6H,7H-pyrazolo[1,a]pyrazin-4-yl}methanol. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals and reactivity patterns. These findings are expected to guide future studies on its catalytic activity and redox behavior.

In conclusion,{4H,p,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z}-pyrrolidone CAS No 2416229-65-5 stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers seeking innovative solutions in drug development and materials science.